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Compound of Interest

Compound Name: GE500

Cat. No.: B1169089

Essential Safety and Handling Guide for GE500

Disclaimer: The identifier "GE500" can refer to several commercial products. This guide is
specifically for the chemical compound GE500, also known as polyglycerol glycidyl ether, with
CAS number 118549-88-5.[1][2][3][4][5] It is crucial to confirm the identity of your substance via
its CAS number before following these procedures. The information provided herein is based
on available safety data for this specific chemical and general laboratory best practices.

This document provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with GE500 (polyglycerol
glycidyl ether). Adherence to these guidelines is critical for ensuring personnel safety and
maintaining a secure laboratory environment.

Hazard Identification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
GE500 (CAS 118549-88-5) is classified with the following hazards:

o Skin Irritation (Category 2): Causes skin irritation.[1]
o Skin Sensitization (Category 1): May cause an allergic skin reaction.[1]

o Eye Irritation (Category 2): Causes serious eye irritation.[1]
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Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the primary method for protecting laboratory personnel

from chemical hazards. A risk assessment should be conducted for any new procedure

involving GE500.[6][7] The following table summarizes the minimum PPE requirements.

PPE Category

Minimum Requirement

Recommended for Higher
Concentrations or Aerosol
Generation

Body Protection

Laboratory coat with fully
buttoned sleeves.[7][8][9]

Chemical-resistant or

disposable coveralls.[10]

Hand Protection

Disposable nitrile gloves.
Double gloving is

recommended.[6][10]

Silver Shield gloves under
disposable nitrile gloves for

enhanced protection.[6]

Eye & Face Protection

Safety glasses with side-
shields (marked with "Z87").[6]

[7]

Full-face shield or safety

goggles for splash hazards.[6]
[8]

Respiratory Protection

Not generally required for
small quantities in a well-
ventilated area.

N95 respirator or higher (e.g.,
full-face air-purifying respirator)
if there is a risk of
aerosolization or if working
outside of a ventilated

enclosure.[8]

Foot Protection

Closed-toe shoes.[7][8]

Chemical-resistant boots.

Operational Workflow for Safe Handling

The following workflow outlines the standard procedure for safely handling GE500 from

preparation to disposal. Adherence to these steps is critical for minimizing exposure and

contamination.
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Figure 1. A step-by-step workflow for the safe handling of GE500.
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Experimental Protocol: Weighing and Solubilizing
GES500

This protocol details the steps for safely weighing and preparing a solution of GE500.

1. Preparation: 1.1. Don all required PPE as specified in the table above (lab coat, double
gloves, safety glasses). 1.2. Ensure a chemical fume hood is operational and certified. 1.3.
Cover the work surface within the fume hood with absorbent bench paper.[11] 1.4. Assemble all
necessary equipment: analytical balance, weigh boats, spatulas, vials with caps, and the
appropriate solvent.[11] 1.5. Pre-label all vials with the chemical name, concentration, date,
and your initials.

2. Weighing Procedure: 2.1. Place the analytical balance inside the chemical fume hood. If this
is not possible, place it as close as possible and use an enclosed balance.[11] 2.2. Tare the
balance with a weigh boat. 2.3. Carefully transfer the desired amount of GE500 to the weigh
boat using a clean spatula. Avoid creating dust or aerosols. 2.4. Once the desired mass is
obtained, record the weight.

3. Solubilization: 3.1. Carefully transfer the weighed GE500 into the pre-labeled vial. 3.2. Using
a calibrated pipette, add the calculated volume of the appropriate solvent to the vial. 3.3.
Securely cap the vial. 3.4. Mix the solution by vortexing or gentle agitation until the GE500 is
fully dissolved.

4. Post-Procedure: 4.1. Tightly seal the primary container of GE500 and return it to its
designated storage location. 4.2. Decontaminate the spatula and weigh boat according to the
disposal plan. 4.3. Clean the work area within the fume hood.

Disposal Plan

Proper disposal of GE500 and associated contaminated materials is essential to prevent harm
to personnel and the environment. All waste must be handled in accordance with institutional
and local regulations for chemical waste.[12][13]

e Liquid Waste:
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o Collect all solutions containing GE500 in a dedicated, clearly labeled, and sealed
hazardous waste container.

o The container must be compatible with the chemical and solvent.[14][15]

o Do not mix with other incompatible waste streams.[15]

e Solid Waste:

o All contaminated solid waste, including gloves, pipette tips, weigh boats, and empty vials,
should be collected in a designated and clearly labeled chemical waste container.[16]

o Empty GE500 containers must be triple rinsed with a suitable solvent; the rinsate should
be collected as liquid chemical waste. The rinsed container can then be disposed of in
accordance with institutional guidelines.[15][16]

o Spill Cleanup:

o

In the event of a spill, immediately alert personnel in the area.

[¢]

Use a spill kit with appropriate absorbent materials to contain and clean up the spill.

[¢]

All materials used for spill cleanup must be disposed of as hazardous chemical waste.[16]

[e]

Ensure the area is well-ventilated during cleanup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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